Cas no 2034345-21-4 (N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 2034345-21-4
• MF: C₁₅H₁₆F₃NO₃S₂
• MW: 379.417652130127
• CID: 5551969
• Update Time: 2025-07-19

N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl]-3-(trifluoromethyl)benzenesulfonamide
• N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-(trifluoromethyl)benzene-1-sulfonamide

• Inchi： 1S/C15H16F3NO3S2/c1-10(20)14-6-5-12(23-14)7-8-19-24(21,22)13-4-2-3-11(9-13)15(16,17)18/h2-6,9-10,19-20H,7-8H2,1H3
• InChI Key： VASVZQJTVHCKNX-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2SC(C(O)C)=CC=2)(=O)=O)=CC=CC(C(F)(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-(trifluoromethyl)benzene-1-sulfonamide

Professional Introduction to N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 2034345-21-4)

N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-(trifluoromethyl)benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034345-21-4, represents a novel molecular entity with a unique structural framework that includes a thiophene moiety, an ethoxy group, and a sulfonamide functional group. The presence of these distinct chemical features makes it a promising candidate for further exploration in drug discovery and development.

The structural composition of N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-(trifluoromethyl)benzene-1-sulfonamide is characterized by a benzene ring substituted with a trifluoromethyl group and an amine linkage to a sulfonamide moiety. The thiophene ring, which is part of the 5-(1-hydroxyethyl)thiophen-2-yl group, introduces a significant level of complexity and potential for biological activity. Thiophenes are well-known for their role in various bioactive molecules, including antiviral, antibacterial, and anticancer agents. The hydroxyethyl side chain further enhances the compound's solubility and bioavailability, making it more suitable for pharmacological applications.

In recent years, there has been growing interest in the development of sulfonamide derivatives due to their diverse biological activities. Sulfonamides are known to exhibit properties such as antimicrobial, anti-inflammatory, and anticonvulsant effects. The combination of these functionalities in N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-(trifluoromethyl)benzene-1-sulfonamide suggests that it may possess multiple therapeutic potentials. This compound's unique structure positions it as a valuable scaffold for designing new drugs that could target various diseases.

The trifluoromethyl group is another critical feature of this molecule. This substituent is frequently incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity. The presence of the trifluoromethyl group in the benzene ring of N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-(trifluoromethyl)benzene-1-sulfonamide likely contributes to its pharmacokinetic properties, making it more effective in vivo.

Current research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. Heterocycles such as thiophenes are integral components of many biologically active molecules due to their ability to mimic natural products and interact with biological targets in specific ways. The structural diversity offered by heterocyclic frameworks allows for the creation of compounds with tailored properties. N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-(trifluoromethyl)benzene-1-sulfonamide exemplifies this trend by combining several key structural elements that have been shown to enhance biological activity.

The sulfonamide functional group in this compound plays a crucial role in its potential biological activity. Sulfonamides are known to interact with enzymes and receptors in ways that can modulate biological processes. For instance, they can act as competitive inhibitors or modulators of various metabolic pathways. The sulfonamide moiety in N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-(trifluoromethyl)benzene-1-sulfonamide may contribute to its ability to interact with specific biological targets, thereby influencing its therapeutic potential.

Recent studies have demonstrated the efficacy of sulfonamide derivatives in treating a range of conditions, including infections, inflammation, and neurological disorders. The unique combination of structural features in N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-(trifluoromethyl)benzene-1-sulfonamide positions it as a promising candidate for further investigation in these areas. Its molecular structure suggests that it could be developed into a drug that targets multiple disease pathways simultaneously.

The hydroxyethylation at the thiophene ring adds another layer of complexity to this compound's structure. Hydroxyl groups are known to influence solubility, metabolic stability, and interactions with biological targets. The presence of the hydroxyethoxy side chain may enhance the compound's solubility in both aqueous and lipid environments, improving its bioavailability and distribution within the body.

In conclusion, N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-(trifluoromethyl)benzene-1-sulfonamide is a structurally complex and potentially highly bioactive compound. Its unique combination of functional groups—thiophene, ethoxy, and sulfonamidetrifluoromethyl group makes it an intriguing candidate for further pharmaceutical development. Current research trends in medicinal chemistry highlight the importance of such multifunctional compounds in addressing complex diseases.